Cas no 39217-14-6 (N-benzyl-3,4-dimethoxyaniline)

• Product Name: N-benzyl-3,4-dimethoxyaniline
• CAS No: 39217-14-6
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• MDL: MFCD01564501
• CID: 1500228
• PubChem ID: 15729333
• Update Time: 2025-04-21

N-benzyl-3,4-dimethoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(3,4-dimethoxyphenyl)-
• N-benzyl-3,4-dimethoxyaniline
• SCHEMBL5309365
• CS-0246443
• EN300-32804
• SB81095
• Oprea1_689065
• G31230
• AKOS000233123
• HS-3234
• 39217-14-6
• DTXSID70577557

• MDL： MFCD01564501
• Inchi： 1S/C15H17NO2/c1-17-14-9-8-13(10-15(14)18-2)16-11-12-6-4-3-5-7-12/h3-10,16H,11H2,1-2H3
• InChI Key： ISFAKKYTEKYAMC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)NCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 243.12601
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49